Cas no 1806324-70-8 (1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene)

• Product Name: 1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene
• CAS No: 1806324-70-8
• MF: C₇H₃Br₂F₂NO₃
• MW: 346.908427476883
• CID: 4972682
• Update Time: 2025-10-23

1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene

• Inchi： 1S/C7H3Br2F2NO3/c8-5-3(12(13)14)1-2-4(6(5)9)15-7(10)11/h1-2,7H
• InChI Key： AKLBCJSHKUHZGO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC(F)F)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 4.1
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene

Research Briefing on 1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene (CAS: 1806324-70-8) in Chemical Biology and Pharmaceutical Applications

1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene (CAS: 1806324-70-8) is a halogenated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by its dibromo and difluoromethoxy substituents on a nitrobenzene backbone, exhibits properties that make it a promising candidate for various biomedical applications, including drug discovery and agrochemical development. Recent studies have explored its synthesis, reactivity, and biological activity, shedding light on its potential utility in these fields.

The synthesis of 1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene involves multi-step organic reactions, with a focus on optimizing yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel approach using palladium-catalyzed cross-coupling reactions to introduce the difluoromethoxy group, achieving a high yield of 85%. This method represents a significant improvement over traditional halogenation techniques, offering better selectivity and efficiency. The study also highlighted the compound's stability under various conditions, making it suitable for further functionalization and application in complex chemical environments.

In pharmaceutical research, 1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene has been investigated for its potential as a building block in the development of kinase inhibitors. A recent preprint on bioRxiv (2024) demonstrated its incorporation into a series of small molecules targeting the ATP-binding site of protein kinases. Preliminary results indicated moderate inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. The study suggested that further structural modifications could enhance potency and selectivity, positioning this compound as a valuable scaffold for anticancer drug discovery.

Beyond its pharmaceutical applications, this compound has also shown promise in agrochemical research. A 2023 study in Pest Management Science explored its use as a precursor for novel herbicides. The researchers found that derivatives of 1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene exhibited strong herbicidal activity against broadleaf weeds, with minimal toxicity to non-target organisms. The study attributed this selectivity to the compound's unique electronic properties, which influence its interaction with plant-specific enzymes. These findings open new avenues for developing environmentally friendly herbicides with reduced ecological impact.

The safety profile and environmental fate of 1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene have also been subjects of recent investigation. A 2024 report in Environmental Science & Technology examined its biodegradation pathways and ecotoxicological effects. The study found that while the compound is relatively persistent in aquatic environments, certain microbial communities can degrade it into less harmful metabolites. These insights are crucial for assessing the risks associated with its large-scale production and use, informing regulatory decisions and guiding the development of safer derivatives.

In conclusion, 1,2-Dibromo-3-difluoromethoxy-6-nitrobenzene (CAS: 1806324-70-8) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent advances in its synthesis, biological activity, and environmental behavior have expanded our understanding of its applications and limitations. Future research should focus on optimizing its properties for specific uses, exploring novel derivatives, and addressing safety concerns to fully realize its potential in drug discovery and agrochemical development.